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Compound of Interest

Compound Name: Phosphorous acid

Cat. No.: B7774286 Get Quote

Essential Safety and Handling of Phosphorous Acid
This guide provides comprehensive safety and logistical information for laboratory

professionals handling phosphorous acid. Adherence to these procedures is critical to ensure

personal safety and proper disposal.

Phosphorous acid is a corrosive chemical that can cause severe burns upon contact with skin

and eyes, and irritation to the respiratory tract if inhaled.[1][2] It is crucial to handle this

substance with care, utilizing appropriate personal protective equipment and following

established safety protocols.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling phosphorous acid
to minimize exposure and prevent injury.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.[3]

To protect against splashes

and vapors that can cause

severe eye irritation or burns.

[3][4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, Natural

Rubber, Polyvinyl Chloride,

Viton).[5][6]

To prevent skin contact, which

can cause irritation or severe

burns.[6][7]

Body Protection
A lab coat or a chemical-

resistant apron and boots.[2][8]

To protect against skin

exposure from spills or

splashes.[3]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[3] If ventilation is inadequate,

a NIOSH-approved respirator

is necessary.[3][5]

To avoid the inhalation of

vapors or mists which can

irritate the respiratory tract.[1]

[2]

Exposure Limits
Personnel should be aware of the established airborne exposure limits for phosphorous acid
to prevent overexposure.

Organization Exposure Limit

OSHA (PEL) 1 mg/m³ averaged over an 8-hour workshift.[5]

NIOSH (REL)

1 mg/m³ averaged over a 10-hour workshift; 3

mg/m³ not to be exceeded during any 15-minute

work period.[5]

ACGIH (TLV)
1 mg/m³ averaged over an 8-hour workshift; 3

mg/m³ as a short-term exposure limit (STEL).[5]
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The following step-by-step guide outlines the safe handling, use, and storage of phosphorous
acid in a laboratory setting.

Pre-Handling Procedures
Training: Ensure you have received training on the proper handling and storage of

phosphorous acid.[5]

Location: Always handle concentrated phosphorous acid in a chemical fume hood to

ensure proper containment and ventilation.[9]

Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible and operational.[2][5]

Spill Kit: Locate the nearest spill kit and ensure it is stocked with appropriate materials for

acid spills, such as sodium bicarbonate or a soda ash/slaked lime mixture for neutralization.

[8]

PPE Inspection: Inspect all personal protective equipment for integrity before use. Do not

use damaged gloves or other compromised equipment.

Handling Protocol
Don PPE: Put on all required personal protective equipment as specified in the table above.

[6]

Container Handling: Handle and open containers with care to avoid splashes or the creation

of dust if working with the solid form.[4][10]

Dispensing: When dispensing, do so slowly and carefully to avoid splashing. If diluting,

always add the acid slowly to water, never the other way around, to prevent a violent

reaction.[11]

Incompatible Materials: Keep phosphorous acid away from incompatible materials such as

strong bases (e.g., sodium hydroxide), metals, and strong oxidizing agents to prevent violent

reactions or the formation of flammable hydrogen gas.[5][7][12]
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Post-Handling Procedures
Secure Container: Tightly close the phosphorous acid container.[13]

Storage: Store the container in a cool, dry, and well-ventilated area designated for

corrosives.[2][4] Ensure it is stored away from incompatible substances.[2]

Decontamination: Wash your hands and any potentially exposed skin thoroughly with soap

and water after handling.[2][5]

PPE Removal: Remove personal protective equipment in the correct order to avoid cross-

contamination.

Waste Disposal: Dispose of any contaminated materials or waste products according to the

disposal plan below.

Disposal Plan
Proper disposal of phosphorous acid and its waste is crucial to protect the environment and

comply with regulations.

Waste Collection: Collect all waste containing phosphorous acid in a designated, leak-

proof, and clearly labeled container.[14] The label should indicate "Hazardous Waste:

Phosphorous Acid" and include the appropriate hazard symbols.[9][14]

Waste Segregation: Do not mix phosphorous acid waste with other chemical waste unless

specifically permitted by your institution's waste management plan.[14] Keep it separate from

incompatible materials.[14]

Neutralization (for small spills): Small spills can be cautiously neutralized by covering them

with a basic substance like dry lime, sand, or soda ash.[5] The neutralized mixture should

then be collected in a sealed container for disposal.[5]

Final Disposal: The sealed and labeled hazardous waste container must be transferred to

your institution's designated hazardous waste storage area for collection by a licensed

disposal company.[14][15] Dispose of the chemical in accordance with all federal, state, and

local environmental regulations.[2][15]
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Emergency Procedures
In the event of accidental exposure or a spill, follow these immediate steps:

Inhalation: Move the affected individual to fresh air.[6] Seek immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing.[9] Seek medical attention.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[2][4] Remove contact lenses if present and easy to do.[13] Seek immediate

medical attention.[2][13]

Ingestion: Do NOT induce vomiting.[2] Have the victim rinse their mouth with water.[8] Never

give anything by mouth to an unconscious person.[2] Seek immediate medical attention.[13]

Spill: For a small spill, evacuate the immediate area and use a spill kit to contain and

neutralize the acid.[9] For a large spill, evacuate the area and follow your institution's

emergency response procedures.[5]
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Start: Prepare to Handle
Phosphorous Acid

1. Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

2. Work in a Chemical Fume Hood

3. Verify Access to Eyewash/
Safety Shower

4. Handle Phosphorous Acid
(Avoid Incompatibles)

Spill Occurs

No

5. Post-Handling Procedures
(Secure Container, Decontaminate)

Yes
(No Spill)

Follow Spill Cleanup Protocol
(Neutralize and Collect)

Yes

6. Collect Waste in Labeled,
Leak-Proof Container

7. Transfer to Hazardous Waste
Storage Area

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Phosphorous Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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